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Compound of Interest

Compound Name: Benzyl-PEG7-azide

Cat. No.: B11826237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Benzyl-
PEG7-azide, a versatile PEG-based linker commonly used in the synthesis of Proteolysis

Targeting Chimeras (PROTACs) and other bioconjugates through click chemistry.[1] Given the

absence of a specific Safety Data Sheet (SDS) for Benzyl-PEG7-azide, this guide extrapolates

critical safety data from the SDS of the closely related and reactive parent compound, Benzyl

azide, and incorporates specific data available for Benzyl-PEG7-azide.

Chemical and Physical Properties
Benzyl-PEG7-azide is a bifunctional molecule featuring a benzyl group at one terminus of a

seven-unit polyethylene glycol (PEG) chain and an azide moiety at the other. This structure

allows for its application as a linker in chemical biology and drug development.
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Property Value Reference

Chemical Name

22-azido-1-phenyl-

2,5,8,11,14,17,20-

heptaoxadocosane

[2]

CAS Number 868594-42-7 [2][3]

Molecular Formula C21H35N3O7 [3]

Molecular Weight 441.52 g/mol

Appearance To be determined

Purity >98%

Solubility
Insoluble in water. Miscible

with ethanol and diethyl ether.
(for Benzyl azide)

Hazard Identification and GHS Classification
While specific GHS classifications for Benzyl-PEG7-azide are not readily available, the hazard

profile is largely determined by the benzyl azide functional group. Organic azides are energetic

compounds that can be sensitive to heat, shock, and friction. The following GHS classifications

for Benzyl azide should be considered as a baseline for handling Benzyl-PEG7-azide.

Hazard Class Hazard Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Self-reactive substances and

mixtures
Type B

H241: Heating may cause a

fire or explosion

Skin irritation Category 2 H315: Causes skin irritation

Serious eye irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

repeated exposure
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure
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Signal Word: Danger

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the compound.

Handling:

Work in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, tightly fitting

safety goggles, and chemical-impermeable gloves.

Avoid contact with skin and eyes.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools and explosion-proof equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.

Recommended short-term storage is at 0-4 °C, and long-term storage is at -20 °C.

Keep the container tightly closed.

Protect from sunlight and light.

Store away from incompatible materials such as strong acids, strong oxidizing agents, and

reducing agents.
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Emergency Procedures
First Aid Measures:

Eye Contact: Immediately rinse cautiously and thoroughly with water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek immediate medical attention.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. If skin irritation occurs, get medical help.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention if symptoms occur.

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or Poison

Control Center immediately.

Fire Fighting Measures:

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. For

small fires, a carbon dioxide or dry chemical extinguisher can be used. For large fires, use

water spray, fog, or foam.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

Heating may cause a fire or explosion. Containers may explode when heated.

Protective Equipment: Firefighters should wear positive pressure self-contained breathing

apparatus (SCBA) and full turnout gear.

Accidental Release Measures:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Eliminate all sources of ignition.

Wear full PPE, including respiratory protection if necessary.
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Contain the spill with an inert absorbent material like diatomite or universal binders.

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.

Do not let the product enter drains.

Experimental Protocols
Benzyl-PEG7-azide is a key reagent in copper-catalyzed azide-alkyne cycloaddition (CuAAC)

click chemistry, often used for the synthesis of PROTACs.

General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol describes a general procedure for the conjugation of an alkyne-containing

molecule to Benzyl-PEG7-azide.

Materials:

Alkyne-functionalized molecule

Benzyl-PEG7-azide

Copper(II) sulfate (CuSO4)

Sodium ascorbate

Tris(benzyltriazolylmethyl)amine (TBTA) or other suitable ligand

Solvent (e.g., DMSO/water, t-BuOH/water)

Procedure:

Dissolve the alkyne-functionalized molecule (1.0 eq) and Benzyl-PEG7-azide (1.1 eq) in the

chosen solvent system.
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In a separate vial, prepare a fresh solution of copper(II) sulfate (e.g., 0.1 eq) and a ligand

such as TBTA (e.g., 0.1 eq) in the solvent.

Add the copper/ligand solution to the reaction mixture.

Initiate the reaction by adding a fresh solution of sodium ascorbate (e.g., 0.5 eq) in water.

Stir the reaction at room temperature for 2-8 hours, monitoring progress by a suitable

analytical method (e.g., LC-MS).

Upon completion, the reaction mixture can be diluted with water and the product extracted

with an appropriate organic solvent.

The final product should be purified by a suitable method, such as preparative HPLC.

Visualizations
Workflow for Safe Handling of Benzyl-PEG7-azide
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Preparation Handling Cleanup & Disposal

Don Personal Protective Equipment
(Lab coat, Goggles, Gloves) Work in a Ventilated Fume Hood

Ensure
Safety Ground and Bond Equipment Dispense Benzyl-PEG7-azide Perform Chemical Reaction Decontaminate Glassware and Surfaces Dispose of Waste in a Labeled Container Remove PPE and Wash Hands

Spill Occurs

Evacuate Immediate Area

Alert Colleagues and SupervisorEliminate Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Material with Non-Sparking Tools

Place in a Sealed Container for Disposal

Decontaminate Spill Area
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Reactant Preparation

Catalyst Preparation

Dissolve Alkyne-Molecule

Mix Alkyne and Azide Solutions

Dissolve Benzyl-PEG7-azide

Prepare CuSO4 Solution

Add Copper/Ligand Solution

Prepare Ligand Solution (e.g., TBTA) Prepare Sodium Ascorbate Solution

Add Sodium Ascorbate to Initiate Reaction

Monitor Reaction (e.g., LC-MS)

Reaction Workup (Extraction)

Purify Product (e.g., HPLC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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